molecular formula C13H12BrF2N B2630973 1-(3-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole CAS No. 2248405-81-2

1-(3-Bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole

Cat. No. B2630973
CAS RN: 2248405-81-2
M. Wt: 300.147
InChI Key: LHHKNQVEBWSTKO-UHFFFAOYSA-N
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Description

It belongs to the class of pyrrole derivatives and contains a bromophenyl group, a difluoromethyl group, and two methyl groups. The compound’s molecular weight is approximately 296.12 g/mol .


Physical And Chemical Properties Analysis

  • Appearance : The compound exists as a white to brown powder , crystals, or crystalline powder .

Future Directions

: Sigma-Aldrich Specification Sheet

properties

IUPAC Name

1-(3-bromophenyl)-3-(difluoromethyl)-2,5-dimethylpyrrole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12BrF2N/c1-8-6-12(13(15)16)9(2)17(8)11-5-3-4-10(14)7-11/h3-7,13H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LHHKNQVEBWSTKO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(N1C2=CC(=CC=C2)Br)C)C(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12BrF2N
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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